Cas no 89525-76-8 (Benzoic acid, 2-(cyanomethoxy)-3-methoxy-, methyl ester)

• Product Name: Benzoic acid, 2-(cyanomethoxy)-3-methoxy-, methyl ester
• CAS No: 89525-76-8
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 597589
• PubChem ID: 13282139
• Update Time: 2025-04-19

Benzoic acid, 2-(cyanomethoxy)-3-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(cyanomethoxy)-3-methoxy-, methyl ester
• methyl 2-(cyanomethoxy)-3-methoxybenzoate
• DTXSID60534518
• SCHEMBL11128708
• 89525-76-8

• Inchi： 1S/C11H11NO4/c1-14-9-5-3-4-8(11(13)15-2)10(9)16-7-6-12/h3-5H,7H2,1-2H3
• InChI Key： CENKUZXLTDNFBX-UHFFFAOYSA-N
• SMILES： O(CC#N)C1C(=CC=CC=1C(=O)OC)OC

Computed Properties

• Exact Mass: 221.06880783g/mol
• Monoisotopic Mass: 221.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.6Ų